1-(3,4-dichlorophenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one
Overview
Description
1-(3,4-dichlorophenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one, also known as DCPA-NP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(3,4-dichlorophenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. In particular, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and cancer development.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have shown that this compound can induce apoptosis (cell death) in cancer cells and reduce the production of pro-inflammatory cytokines in immune cells. However, high doses of this compound can also cause oxidative stress and DNA damage in cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(3,4-dichlorophenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one in lab experiments is its relatively low cost and easy synthesis method. However, the toxicity and potential side effects of this compound must be carefully considered when designing experiments, and appropriate safety measures should be taken to minimize risks.
Future Directions
There are several future directions for research on 1-(3,4-dichlorophenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one. One area of interest is the development of new drugs based on the anti-inflammatory and anti-cancer properties of this compound. Another area of research is the optimization of this compound as a herbicide, with a focus on reducing its toxicity and environmental impact. Additionally, further studies are needed to better understand the mechanism of action and potential side effects of this compound, as well as its potential applications in environmental remediation.
Scientific Research Applications
1-(3,4-dichlorophenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. In agriculture, this compound has been used as a herbicide to control weeds in crops. In environmental science, this compound has been studied for its potential to degrade harmful pollutants in soil and water.
properties
IUPAC Name |
(Z)-1-(3,4-dichlorophenyl)-3-(2-nitroanilino)prop-2-en-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2N2O3/c16-11-6-5-10(9-12(11)17)15(20)7-8-18-13-3-1-2-4-14(13)19(21)22/h1-9,18H/b8-7- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOKFFOIWIKXBEC-FPLPWBNLSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC=CC(=O)C2=CC(=C(C=C2)Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)N/C=C\C(=O)C2=CC(=C(C=C2)Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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